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Compound of Interest

Compound Name: Boc-4-methyl-D-phenylalanine

CAS No.: 80102-27-8

Cat. No.: B558662

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of N-tert-

butoxycarbonyl-4-methyl-D-phenylalanine (Boc-4-methyl-D-phenylalanine), a valuable

building block in peptide synthesis and drug discovery. The para-methyl group on the phenyl

ring offers unique steric and electronic properties, making this derivative crucial for developing

novel peptide-based therapeutics with modified pharmacological profiles.

Introduction
The tert-butoxycarbonyl (Boc) protecting group is a cornerstone of modern organic synthesis,

particularly in peptide chemistry. Its stability under a wide range of reaction conditions, coupled

with its facile removal under mild acidic conditions, allows for the stepwise and controlled

assembly of complex peptide chains. The synthesis of Boc-4-methyl-D-phenylalanine
involves the protection of the primary amine of 4-methyl-D-phenylalanine with di-tert-butyl

dicarbonate (Boc anhydride). This guide details the experimental protocol, presents key

quantitative data, and illustrates the synthetic workflow.
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Chemical Synthesis Workflow
The synthesis of Boc-4-methyl-D-phenylalanine follows a straightforward nucleophilic

substitution reaction. The amino group of 4-methyl-D-phenylalanine acts as a nucleophile,

attacking one of the carbonyl carbons of di-tert-butyl dicarbonate. The reaction is typically

carried out in the presence of a base to neutralize the resulting carbonic acid and drive the

reaction to completion.
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Diagram 1: General workflow for the synthesis of Boc-4-methyl-D-phenylalanine.

Experimental Protocol
While a specific, peer-reviewed protocol for the synthesis of Boc-4-methyl-D-phenylalanine is

not readily available, the following procedure is adapted from a well-established and reliable

method for the synthesis of its enantiomer, Boc-4-methyl-L-phenylalanine, and is expected to

yield the desired product with high purity.
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Materials:

Reagent/Solvent
Molar Mass ( g/mol
)

Quantity Moles

4-methyl-D-

phenylalanine
179.22 17.92 g 0.10

Di-tert-butyl

dicarbonate (Boc₂O)
218.25 22.92 g 0.105

Sodium Hydroxide

(NaOH)
40.00 4.4 g 0.11

1,4-Dioxane 88.11 100 mL -

Water 18.02 100 mL -

Potassium hydrogen

sulfate (KHSO₄)
136.17 ~20 g -

Ethyl Acetate 88.11 3 x 150 mL -

Hexane 86.18 As needed -

Anhydrous

Magnesium Sulfate

(MgSO₄)

120.37 As needed -

Procedure:

Dissolution of Starting Material: In a 500 mL round-bottom flask equipped with a magnetic

stirrer, dissolve 17.92 g (0.10 mol) of 4-methyl-D-phenylalanine in a solution of 4.4 g (0.11

mol) of sodium hydroxide in 100 mL of water.

Addition of Solvent and Reagent: To the stirred solution, add 100 mL of 1,4-dioxane, followed

by the portion-wise addition of 22.92 g (0.105 mol) of di-tert-butyl dicarbonate over 30

minutes at room temperature.

Reaction: Stir the resulting mixture vigorously at room temperature overnight (approximately

12-16 hours). The reaction progress can be monitored by thin-layer chromatography (TLC).
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Work-up - Solvent Removal: After the reaction is complete, remove the 1,4-dioxane under

reduced pressure using a rotary evaporator.

Work-up - Extraction: Dilute the remaining aqueous solution with 100 mL of water and wash

with 2 x 50 mL of hexane to remove any unreacted di-tert-butyl dicarbonate.

Work-up - Acidification: Cool the aqueous layer in an ice bath and acidify to a pH of 2-3 by

the slow addition of solid potassium hydrogen sulfate. A white precipitate of the product will

form.

Work-up - Product Extraction: Extract the product from the aqueous mixture with three 150

mL portions of ethyl acetate.

Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced

pressure to yield a crude solid.

Purification: Recrystallize the crude product from a mixture of ethyl acetate and hexane to

obtain pure Boc-4-methyl-D-phenylalanine as a white solid.

Quantitative Data
The following table summarizes the expected physical and chemical properties of Boc-4-
methyl-D-phenylalanine based on data available for its L-enantiomer.[1][2]
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Property Value

Molecular Formula C₁₅H₂₁NO₄

Molecular Weight 279.33 g/mol

Appearance White to off-white solid

Melting Point 79-86 °C[1]

Purity (HPLC) ≥ 98%

Expected Yield 80-90%

Optical Rotation [α]²⁰/D -16 ± 2° (c=1 in MeOH) (inferred)

Storage Conditions 2-8 °C

Note: The optical rotation is inferred to be equal in magnitude but opposite in sign to the

reported value for the L-enantiomer.[1]

Signaling Pathways and Logical Relationships
The core of this synthesis is the Boc protection of an amine. This is a fundamental

transformation in peptide synthesis, enabling the selective formation of peptide bonds.
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Diagram 2: Logical relationship of the Boc protection mechanism.
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This in-depth guide provides the necessary information for the successful synthesis and

characterization of Boc-4-methyl-D-phenylalanine, a key component for advancing research

and development in peptide-based pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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